Cas no 2172261-96-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2172261-96-8
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 5928190
• PubChem ID: 165580708
• Update Time: 2025-05-19

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
• EN300-1527706
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• 2172261-96-8

• Inchi： 1S/C23H22N2O5/c26-20(25-12-14-9-23(25,10-14)21(27)28)11-24-22(29)30-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,24,29)(H,27,28)
• InChI Key： XJFUDXYPTIDBBF-UHFFFAOYSA-N
• SMILES： OC(C12CC(CN1C(CNC(=O)OCC1C3C=CC=CC=3C3C=CC=CC1=3)=O)C2)=O

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo2.1.1hexane-1-carboxylic acid

Comprehensive Guide to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2172261-96-8)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2172261-96-8) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of azabicycloalkane carboxylic acids, which are gaining significant attention in drug discovery due to their unique structural properties and potential therapeutic applications. The Fmoc group in this molecule serves as a protective moiety, making it particularly valuable in solid-phase peptide synthesis (SPPS).

The molecular structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid features a constrained 2-azabicyclo[2.1.1]hexane scaffold, which imparts significant conformational rigidity compared to linear amino acids. This characteristic makes it particularly interesting for developing peptide-based therapeutics with enhanced stability and bioavailability. Researchers are increasingly exploring such constrained amino acid analogs to overcome challenges in peptide drug development, including metabolic instability and poor membrane permeability.

In the context of current research trends, this compound aligns with several hot topics in medicinal chemistry, including the development of next-generation peptide therapeutics and macrocyclic drugs. The pharmaceutical industry is showing growing interest in Fmoc-protected building blocks like 2172261-96-8 as they enable the synthesis of complex peptide architectures with improved pharmacological properties. Recent studies have demonstrated that incorporating azabicycloalkane amino acids can significantly enhance a peptide's resistance to proteolytic degradation while maintaining biological activity.

The synthesis and application of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid are particularly relevant in the development of peptide-based inhibitors and protein-protein interaction modulators. Its rigid structure allows for precise spatial orientation of functional groups, making it valuable for creating highly selective bioactive compounds. Many researchers are investigating its potential in targeting challenging drug targets such as GPCRs and protein-protein interfaces, areas that are difficult to address with conventional small molecules.

From a technical perspective, working with CAS 2172261-96-8 requires understanding its specific handling and storage requirements. The Fmoc protecting group is base-labile, necessitating careful control of reaction conditions during peptide synthesis. This compound is typically supplied as a white to off-white powder and should be stored under inert conditions to maintain stability. Its solubility characteristics make it suitable for standard SPPS protocols, though optimization may be required depending on the specific peptide sequence being constructed.

The market for specialized amino acid derivatives like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid has been growing steadily, driven by increasing demand for peptide-based therapeutics. Pharmaceutical companies and research institutions are actively seeking novel building blocks for peptide synthesis that can confer improved drug-like properties. This compound's unique structural features position it as a valuable tool in the medicinal chemist's repertoire, particularly for projects aiming to develop more stable and bioavailable peptide drugs.

Quality control of 2172261-96-8 is crucial for research applications, with typical specifications including ≥95% purity by HPLC analysis. Advanced analytical techniques such as mass spectrometry and NMR spectroscopy are employed to verify the identity and purity of this compound. Researchers should ensure they source this material from reputable suppliers who can provide comprehensive analytical data and proper documentation, especially when used in regulated pharmaceutical development.

Looking forward, the applications of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid are expected to expand as peptide therapeutics continue to gain traction in treating various diseases. Its unique structural attributes make it particularly promising for developing treatments targeting neurological disorders, metabolic diseases, and oncology indications where conventional small molecules have shown limitations. The compound's versatility in peptide drug design ensures its continued relevance in cutting-edge pharmaceutical research.

For researchers working with CAS 2172261-96-8, it's important to stay updated on the latest synthetic methodologies and applications. Recent advances in peptide conjugation technologies and delivery systems are creating new opportunities to leverage the unique properties of this Fmoc-protected amino acid derivative. As the field of peptide therapeutics evolves, compounds like this will likely play an increasingly important role in addressing unmet medical needs through innovative drug design approaches.